Cas no 897623-25-5 (N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide)

• Product Name: N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide
• CAS No: 897623-25-5
• MF: C₁₇H₁₂ClN₅O₂
• MW: 353.762481689453
• CID: 6401747
• PubChem ID: 16799262
• Update Time: 2025-07-15

N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide
• N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-benzofuran-2-carboxamide
• N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-1-benzofuran-2-carboxamide
• 897623-25-5
• AKOS024625632
• N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)benzofuran-2-carboxamide
• F2070-1092

• Inchi： 1S/C17H12ClN5O2/c18-12-5-7-13(8-6-12)23-16(20-21-22-23)10-19-17(24)15-9-11-3-1-2-4-14(11)25-15/h1-9H,10H2,(H,19,24)
• InChI Key： CCFYQPBCZVFOTM-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NCC1N(C2=CC=C(Cl)C=C2)N=NN=1)=O

Computed Properties

• Exact Mass: 353.0679523g/mol
• Monoisotopic Mass: 353.0679523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.8Ų

Additional information on N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide

Research Briefing on N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide (CAS: 897623-25-5)

In recent years, the compound N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide (CAS: 897623-25-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzofuran and tetrazole moieties, has demonstrated promising pharmacological properties, particularly in the modulation of specific biological targets. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide involves a multi-step process, starting with the condensation of 1-benzofuran-2-carboxylic acid with appropriate intermediates to introduce the tetrazole and chlorophenyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Researchers have employed techniques such as NMR spectroscopy and high-resolution mass spectrometry to confirm the structural integrity of the synthesized product.

Pharmacological studies have revealed that this compound exhibits potent activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and neoplastic diseases. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key enzymes in the arachidonic acid pathway. These findings suggest potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and asthma. Additionally, preliminary data indicate that the compound may possess antitumor properties, possibly through the modulation of apoptosis-related pathways.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic profile. It demonstrates good bioavailability and metabolic stability, with a favorable safety profile in animal models. However, challenges remain in optimizing its solubility and minimizing off-target effects. Researchers are exploring structural modifications to enhance its therapeutic index while retaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts.

Recent clinical developments have focused on the compound's potential as a lead candidate for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance it through the preclinical pipeline. Regulatory considerations, including toxicity assessments and formulation development, are being addressed to pave the way for future clinical trials. The compound's unique chemical scaffold and multimodal mechanism of action position it as a promising candidate for addressing unmet medical needs in oncology and inflammation.

In conclusion, N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide (CAS: 897623-25-5) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological properties and potential therapeutic applications underscore the importance of continued investigation. Future studies should focus on elucidating its precise molecular targets, optimizing its pharmacokinetic properties, and evaluating its efficacy in advanced disease models. The integration of interdisciplinary approaches will be crucial in translating these findings into clinically viable therapies.